Cas no 1594664-83-1 (1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane)

• Product Name: 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane
• CAS No: 1594664-83-1
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 5776864
• PubChem ID: 114774518
• Update Time: 2025-06-11

1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• EN300-1134947
• 1-(3,3-dimethylbutoxy)-1-(iodomethyl)cyclopentane
• 1594664-83-1
• 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane

• Inchi： 1S/C12H23IO/c1-11(2,3)8-9-14-12(10-13)6-4-5-7-12/h4-10H2,1-3H3
• InChI Key： UUCTYEZCAWGSBE-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCCC(C)(C)C

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane

Introduction to 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane (CAS No. 1594664-83-1) and Its Applications in Modern Chemical Biology

The compound 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane (CAS No. 1594664-83-1) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a cyclopentane core substituted with both a 3,3-dimethylbutoxy group and an iodomethyl moiety, make it a versatile intermediate for synthetic chemistry and a promising candidate for further exploration in drug discovery.

From a structural perspective, the cyclopentane ring provides a rigid scaffold that can be exploited in the design of bioactive molecules. The presence of the iodomethyl group introduces a reactive handle, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The 3,3-dimethylbutoxy substituent contributes to the steric environment of the molecule, potentially influencing its interactions with biological targets. This steric bulk can be strategically employed to modulate binding properties, enhance solubility, or improve metabolic stability—key factors in the development of novel therapeutics. The combination of these structural elements makes 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane a valuable building block for medicinal chemists.

In recent years, there has been growing interest in leveraging such versatile intermediates for the development of small-molecule probes and tools. For instance, researchers have utilized similar iodinated cycloalkanes to synthesize radiolabeled compounds for imaging studies or to generate affinity reagents for target identification. The reactivity of the iodomethyl group allows for easy incorporation of labels or probes without compromising the core pharmacophore.

One particularly exciting application lies in the field of kinase inhibition. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The rigid cyclopentane core can mimic the transition state or substrate binding conformation of kinase active sites, while the iodomethyl group provides a site for further derivatization to optimize interactions with specific residues. Recent studies have demonstrated that such constrained heterocycles exhibit potent inhibitory activity against various kinases, highlighting their potential as lead compounds.

Another emerging area where 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane shows promise is in the development of PROTAC (Proteolysis Targeting Chimera) molecules. PROTACs are designed to induce the degradation of target proteins through mechanisms that involve E3 ligase-mediated ubiquitination. The ability to introduce diverse functional groups via cross-coupling reactions allows medicinal chemists to fine-tune both the binding affinity and specificity of these molecules. The cyclopentane scaffold provides a stable platform for constructing such complex entities.

The synthesis of 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane itself is an elegant example of modern synthetic methodology. The process typically involves halogenation of a cyclopentanone derivative followed by nucleophilic substitution with an iodomethylating agent. Advances in catalytic systems have enabled more efficient and selective transformations, reducing side reactions and improving yields. These improvements are crucial for scalability and cost-effectiveness in drug development pipelines.

The compound’s utility extends beyond academic research; it has garnered attention from industrial pharmaceutical companies due to its synthetic accessibility and potential therapeutic relevance. Several patents have been filed that incorporate derivatives of this molecule as key intermediates in novel drug candidates targeting neurological disorders, cancer, and inflammatory diseases. The ability to rapidly modify its structure underscores its versatility as a chemical probe and lead compound.

From a computational chemistry standpoint, molecular modeling studies have been instrumental in understanding how modifications to 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane influence its biological activity. These studies often reveal insights into binding modes and interactions with biological targets at an atomic level. Such information is invaluable for guiding medicinal chemistry efforts toward optimizing potency and selectivity.

The future prospects for this compound are bright, with ongoing research exploring new synthetic pathways and applications. Innovations in flow chemistry and continuous manufacturing could further enhance its accessibility, making it even more attractive for large-scale applications. As our understanding of biological systems grows more sophisticated, so too will the demands on molecular tools like 1-(3,3-Dimethylbutoxy)-1-(iodomethyl)cyclopentane, driving innovation across multiple disciplines.